Cas no 2680715-99-3 (2-(1-Acetylpiperidin-3-yl)-1,3-thiazole-5-carboxylic acid)

• Product Name: 2-(1-Acetylpiperidin-3-yl)-1,3-thiazole-5-carboxylic acid
• CAS No: 2680715-99-3
• MF: C₁₁H₁₄N₂O₃S
• MW: 254.305461406708
• CID: 5648811
• PubChem ID: 165916266
• Update Time: 2025-06-14

2-(1-Acetylpiperidin-3-yl)-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28279636
• 2680715-99-3
• 2-(1-acetylpiperidin-3-yl)-1,3-thiazole-5-carboxylic acid
• 2-(1-Acetylpiperidin-3-yl)-1,3-thiazole-5-carboxylic acid

• Inchi： 1S/C11H14N2O3S/c1-7(14)13-4-2-3-8(6-13)10-12-5-9(17-10)11(15)16/h5,8H,2-4,6H2,1H3,(H,15,16)
• InChI Key： CAFQOXDRDYIOIV-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CN=C1C1CN(C(C)=O)CCC1

Computed Properties

• Exact Mass: 254.07251349g/mol
• Monoisotopic Mass: 254.07251349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 98.7Ų

Additional information on 2-(1-Acetylpiperidin-3-yl)-1,3-thiazole-5-carboxylic acid

Comprehensive Overview of 2-(1-Acetylpiperidin-3-yl)-1,3-thiazole-5-carboxylic acid (CAS No. 2680715-99-3)

2-(1-Acetylpiperidin-3-yl)-1,3-thiazole-5-carboxylic acid (CAS No. 2680715-99-3) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. The compound combines a piperidine moiety with a thiazole ring, both of which are prevalent in bioactive molecules. This hybrid structure makes it a promising candidate for drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

The acetylpiperidinyl group in 2-(1-Acetylpiperidin-3-yl)-1,3-thiazole-5-carboxylic acid enhances its lipophilicity, which is crucial for membrane permeability and bioavailability. Meanwhile, the thiazole-5-carboxylic acid moiety provides a reactive site for further derivatization, enabling the synthesis of analogs with tailored properties. Researchers are particularly interested in its potential applications in treating metabolic disorders and inflammatory diseases, aligning with current trends in precision medicine and targeted therapy.

In the context of green chemistry and sustainable synthesis, 2-(1-Acetylpiperidin-3-yl)-1,3-thiazole-5-carboxylic acid has been explored using eco-friendly catalysts and solvent-free conditions. This aligns with the growing demand for environmentally benign synthetic routes, a topic frequently searched in academic and industrial circles. Computational studies, including molecular docking and QSAR modeling, have also been employed to predict its interactions with biological targets, addressing the rising interest in AI-driven drug design.

From a commercial perspective, CAS No. 2680715-99-3 is listed in specialized chemical databases as a building block for high-value intermediates. Its applications extend to material science, where its thiazole core contributes to the development of organic semiconductors and light-emitting diodes (OLEDs). This dual utility in life sciences and advanced materials underscores its versatility, making it a subject of patents and peer-reviewed publications.

Quality control and analytical characterization of 2-(1-Acetylpiperidin-3-yl)-1,3-thiazole-5-carboxylic acid rely on techniques like HPLC, NMR, and mass spectrometry. These methods ensure compliance with regulatory standards, a critical concern for industries navigating GMP and ICH guidelines. The compound's stability under various pH and temperature conditions has also been investigated, addressing common queries about its storage and handling in laboratory settings.

In summary, 2-(1-Acetylpiperidin-3-yl)-1,3-thiazole-5-carboxylic acid (CAS No. 2680715-99-3) represents a convergence of medicinal chemistry, sustainability, and material innovation. Its multifaceted applications and adaptability to modern synthetic and computational tools position it as a compound of enduring relevance in scientific research and industrial development.